Cas no 2228485-30-9 (2-(5-Bromo-2-chloropyridin-4-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(5-Bromo-2-chloropyridin-4-yl)-2-methoxypropan-1-amine
• CAS No: 2228485-30-9
• MF: C₉H₁₂BrClN₂O
• MW: 279.561380386353
• CID: 5604456
• PubChem ID: 165604444
• Update Time: 2025-07-23

2-(5-Bromo-2-chloropyridin-4-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1908875
• 2-(5-bromo-2-chloropyridin-4-yl)-2-methoxypropan-1-amine
• 2228485-30-9
• 2-(5-Bromo-2-chloropyridin-4-yl)-2-methoxypropan-1-amine

• Inchi： 1S/C9H12BrClN2O/c1-9(5-12,14-2)6-3-8(11)13-4-7(6)10/h3-4H,5,12H2,1-2H3
• InChI Key： PPZOFYUQXARLDR-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(C)(CN)OC)Cl

Computed Properties

• Exact Mass: 277.98215g/mol
• Monoisotopic Mass: 277.98215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(5-Bromo-2-chloropyridin-4-yl)-2-methoxypropan-1-amine

Introduction to 2-(5-Bromo-2-chloropyridin-4-yl)-2-methoxypropan-1-amine (CAS No: 2228485-30-9)

2-(5-Bromo-2-chloropyridin-4-yl)-2-methoxypropan-1-amine is a significant compound in the realm of pharmaceutical chemistry, featuring a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 2228485-30-9, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery and development. The presence of both bromo and chloro substituents on the pyridine ring, coupled with the methoxy and amine functional groups on the propyl side chain, contributes to its complex reactivity and potential pharmacological effects.

The structural motif of 2-(5-Bromo-2-chloropyridin-4-yl)-2-methoxypropan-1-amine positions it as a versatile intermediate in synthetic chemistry. The pyridine core is a common scaffold in many bioactive molecules, often serving as a key pharmacophore that interacts with biological targets. The bromo and chloro atoms introduce electrophilic centers, facilitating nucleophilic substitution reactions that can be exploited to derivatize the molecule further. Meanwhile, the methoxy and amine groups contribute to hydrogen bonding capabilities and lipophilicity, factors that are critical in determining the compound's solubility, permeability, and overall bioavailability.

In recent years, there has been growing interest in exploring the therapeutic potential of pyridine derivatives. The combination of halogenated pyridines with aliphatic amines has been particularly studied for their role in modulating various biological pathways. For instance, compounds with similar structural features have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The specific arrangement of substituents in 2-(5-Bromo-2-chloropyridin-4-yl)-2-methoxypropan-1-amine may confer unique interactions with target proteins, potentially leading to novel mechanisms of action.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. Researchers have leveraged similar scaffolds to develop molecules with enhanced binding affinity and selectivity. The bromo and chloro atoms, in particular, are often used as handles for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the chemical space available for drug design. The methoxy group can also be modified through oxidation or reduction reactions, offering additional avenues for structural diversification.

The pharmaceutical industry has increasingly recognized the importance of diversity-oriented synthesis (DOS) in accelerating drug discovery. Compounds like 2-(5-Bromo-2-chloropyridin-4-yl)-2-methoxypropan-1-amine exemplify the kind of molecular entities that can serve as starting points for DOS campaigns. By systematically modifying different functional groups while maintaining the core pyridine scaffold, researchers can generate libraries of compounds with varied properties. This approach has been instrumental in identifying lead candidates for diseases ranging from oncology to neurodegenerative disorders.

Recent advancements in computational chemistry have further enhanced the utility of such intermediates. Molecular modeling techniques allow researchers to predict how 2-(5-Bromo-2-chloropyridin-4-yl)-2-methoxypropan-1-amine will interact with biological targets at an atomic level. These predictions can guide synthetic efforts by highlighting which regions of the molecule are most likely to engage with proteins or nucleic acids. Additionally, virtual screening methods enable high-throughput evaluation of large compound libraries, identifying those with optimal binding profiles before experimental synthesis is undertaken.

The role of 2-(5-Bromo-2-chloropyridin-4-yll)-2-methoxypropan-l-am ine (CAS No: 2228485309) extends beyond mere intermediacy; it also serves as a testament to the ingenuity of medicinal chemists in designing molecules with tailored properties. The balance between lipophilicity and polarizability, influenced by its substituent pattern, is crucial for achieving desired pharmacokinetic profiles. As such, this compound represents not just a chemical entity but a node in a broader network of molecular interactions that underpin modern drug development.

In conclusion, 2228485309) exemplifies how structural complexity can be leveraged to create molecules with therapeutic potential. Its unique combination of functional groups makes it an attractive candidate for further exploration in synthetic and medicinal chemistry. As research continues to uncover new biological pathways and targets, 2228485309) may play an integral role in developing next-generation pharmaceuticals that address unmet medical needs.